Cas no 50686-96-9 (Benzene, 2-(1,3-butadienyl)-1,3,4-trimethyl-)

• Product Name: Benzene, 2-(1,3-butadienyl)-1,3,4-trimethyl-
• CAS No: 50686-96-9
• MF: C₁₃H₁₆
• MW: 172.266143798828
• CID: 364304
• PubChem ID: 71366483
• Update Time: 2025-04-19

Benzene, 2-(1,3-butadienyl)-1,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(1,3-butadienyl)-1,3,4-trimethyl-
• 2-buta-1,3-dienyl-1,3,4-trimethylbenzene
• DTXSID00789843
• 50686-96-9
• 2-(Buta-1,3-dien-1-yl)-1,3,4-trimethylbenzene
• 4-(2,3,6-trimethylphenyl)buta-1,3-diene

• Inchi： 1S/C13H16/c1-5-6-7-13-11(3)9-8-10(2)12(13)4/h5-9H,1H2,2-4H3
• InChI Key： CBIAGJZZVUQDOC-UHFFFAOYSA-N
• SMILES： C1(C)C(C)=CC=C(C)C=1C=CC=C

Computed Properties

• Exact Mass: 172.12528
• Monoisotopic Mass: 172.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes